Cas no 887202-43-9 (4-Fluoro-3-methoxy-2-nitrobenzonitrile)

• Product Name: 4-Fluoro-3-methoxy-2-nitrobenzonitrile
• CAS No: 887202-43-9
• MF: C₈H₅FN₂O₃
• MW: 196.135305166245
• CID: 1033020
• PubChem ID: 7059262
• Update Time: 2025-04-20

4-Fluoro-3-methoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-2-nitrobenzonitrile
• 887202-43-9
• AKOS006286993
• SS-5328
• DTXSID50427602
• DB-349227

• MDL： MFCD06809821
• Inchi： 1S/C8H5FN2O3/c1-14-8-6(9)3-2-5(4-10)7(8)11(12)13/h2-3H,1H3
• InChI Key： VBAZEMZFBODSSC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.02842019g/mol
• Monoisotopic Mass: 196.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers